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Introduction
Polyvinyl chloride (PVC) is a versatile polymer widely used in medical devices, pharmaceutical

manufacturing, and laboratory applications due to its flexibility, chemical resistance, and cost-

effectiveness. The flexibility of PVC is achieved through the addition of plasticizers, which are

not chemically bound to the polymer matrix.[1] Consequently, these plasticizers can migrate

from the PVC tubing into the surrounding environment, such as pharmaceutical products,

biological samples, or patients.[2][3] This migration, often referred to as leaching, is a critical

concern as it can lead to product contamination, altered drug efficacy, and potential

toxicological risks.[2][3][4]

These application notes provide a comprehensive overview and detailed protocols for

measuring plasticizer migration from PVC tubing. The methodologies described are essential

for quality control, regulatory submission, and ensuring the safety and integrity of products that

come into contact with PVC materials.

Factors Influencing Plasticizer Migration
The rate and extent of plasticizer migration are influenced by several factors:

Temperature: Higher temperatures increase the kinetic energy of plasticizer molecules,

accelerating their diffusion and migration from the PVC matrix.[5]
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Contact Medium (Solvent): The solubility of the plasticizer in the contacting liquid significantly

affects migration. Lipophilic substances, for instance, will extract plasticizers more readily

than aqueous solutions.[5][6]

Contact Duration: Longer exposure times generally lead to a greater extent of plasticizer

migration.

Plasticizer Characteristics: The molecular weight, structure, and concentration of the

plasticizer within the PVC formulation influence its mobility.[5]

PVC Formulation: The overall composition of the PVC, including stabilizers and other

additives, can impact plasticizer migration.

Experimental Workflow for Measuring Plasticizer
Migration
The general workflow for assessing plasticizer migration involves a series of sequential steps

from sample preparation to data analysis. This process is crucial for obtaining accurate and

reproducible results.
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Caption: Experimental workflow for plasticizer migration testing.

Detailed Experimental Protocols
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Protocol 1: Static Solvent Extraction Method
This protocol is adapted from standard methods for determining the resistance of plastic films

to extraction by chemicals and is suitable for assessing migration into liquid media.[7]

Objective: To quantify the amount of plasticizer that migrates from PVC tubing into a specific

solvent over a defined period and temperature.

Materials:

PVC tubing sample

Glass vials with PTFE-lined caps

Analytical balance

Forced convection oven or incubator

Volumetric flasks

Pipettes

Solvents (e.g., n-hexane, ethanol, purified water, or a specific drug formulation simulant)

Internal standard (for chromatography)

Analytical instrument (GC-MS or HPLC-UV)

Procedure:

Sample Preparation:

Cut a representative section of the PVC tubing.

Measure and record the length, inner diameter, and outer diameter to calculate the surface

area.

Clean the tubing surface by rinsing with purified water and drying completely to remove

any surface contaminants.
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Accurately weigh the prepared tubing segment.

Extraction:

Place the prepared tubing segment into a clean glass vial.

Add a precise volume of the chosen extraction solvent to the vial, ensuring the tubing is

fully submerged. The surface area-to-volume ratio should be recorded and kept consistent

across experiments.

Seal the vial tightly with a PTFE-lined cap.

Prepare a solvent blank (a vial with only the solvent) to be treated under the same

conditions.

Place the sample vials and the blank in a forced convection oven or incubator at a

specified temperature (e.g., 40°C) for a defined duration (e.g., 24, 72, or 240 hours).[8]

Sample Analysis (GC-MS):

After the incubation period, allow the vials to cool to room temperature.

Carefully remove the tubing from the vial.

Transfer a known aliquot of the extraction solvent to a new vial for analysis.

If necessary, dilute the sample with an appropriate solvent.

Add a known concentration of an internal standard.

Analyze the sample using a validated GC-MS method to identify and quantify the migrated

plasticizers.

Quantification:

Prepare a series of calibration standards of the target plasticizer(s) in the extraction

solvent.
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Generate a calibration curve by plotting the instrument response against the concentration

of the standards.

Calculate the concentration of the migrated plasticizer in the extraction solvent based on

the calibration curve.

Data Reporting:

Express the migration results in appropriate units, such as:

μg/mL (concentration in the extract)

μg/cm² (mass of plasticizer migrated per unit surface area of the tubing)

Total weight percentage of migrated plasticizer relative to the initial weight of the tubing

segment.

Protocol 2: Dynamic Flow-Through Method
This protocol simulates the continuous flow of a fluid through the PVC tubing, which is

particularly relevant for applications such as intravenous (IV) administration sets or bioprocess

fluid pathways.

Objective: To measure the amount of plasticizer that leaches into a flowing liquid stream.

Materials:

PVC tubing of a defined length

Peristaltic pump

Reservoir for the test fluid

Collection vessel

Connecting fittings (e.g., Luer locks)

Test fluid (e.g., saline, drug solution)
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Analytical instrument (GC-MS or HPLC-UV)

Procedure:

System Setup:

Set up a closed-loop or single-pass system where the peristaltic pump circulates the test

fluid from the reservoir, through the PVC tubing, and into the collection vessel.

Ensure all connections are secure to prevent leakage.

Migration Study:

Fill the reservoir with a known volume of the test fluid.

Prime the system to remove any air bubbles.

Set the peristaltic pump to a clinically or process-relevant flow rate.

Conduct the study for a predetermined duration (e.g., 24 hours).

Collect the fluid that has passed through the tubing in the collection vessel.

Sample Analysis:

After the specified duration, collect a representative sample from the collection vessel.

Prepare the sample for analysis. This may involve a liquid-liquid extraction or solid-phase

extraction (SPE) step to concentrate the analytes if the expected migration levels are low.

Analyze the prepared sample using a validated chromatographic method (GC-MS or

HPLC-UV).

Quantification and Reporting:

Quantify the concentration of the leached plasticizer(s) using a calibration curve as

described in Protocol 1.
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Report the results as the total mass of plasticizer leached over the study period or as a

concentration in the collected fluid.

Analytical Techniques for Quantification
The choice of analytical technique is critical for the accurate identification and quantification of

migrated plasticizers.
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Analytical
Technique

Principle Advantages Disadvantages

Gas Chromatography-

Mass Spectrometry

(GC-MS)

Separates volatile and

semi-volatile

compounds based on

their boiling points and

partitioning between a

stationary and mobile

phase. The mass

spectrometer provides

identification based on

mass-to-charge ratio.

High sensitivity and

specificity, excellent

for identifying

unknown compounds.

[2][9]

Requires

derivatization for

some non-volatile

plasticizers.

High-Performance

Liquid

Chromatography

(HPLC) with UV or MS

detection

Separates compounds

based on their

partitioning between a

liquid mobile phase

and a solid stationary

phase.

Suitable for non-

volatile and thermally

labile plasticizers. Can

be coupled with a

mass spectrometer

(LC-MS) for higher

specificity.

May have lower

sensitivity than GC-

MS for certain

compounds.[2][9]

Nuclear Magnetic

Resonance (NMR)

Spectroscopy

Provides detailed

structural information

about the plasticizers.

A robust and specific

technique for precise

discrimination of all

plasticizers in a

sample.[2][9]

Lower sensitivity

compared to

chromatographic

methods and higher

equipment cost.[2][9]

Fourier-Transform

Infrared (FTIR)

Spectroscopy

Measures the

absorption of infrared

radiation by the

sample, providing

information about its

chemical bonds.

Can be used for rapid

screening directly on

the material.[2][9]

Not suitable for trace-

level quantification of

migrated species.

Quantitative Data Summary
The following tables provide illustrative data on plasticizer migration under different conditions.

The actual migration will vary depending on the specific PVC formulation, plasticizer type, and
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experimental conditions.

Table 1: Migration of DEHP from PVC Tubing into Different Solvents

Solvent Temperature (°C) Duration (days)
DEHP Migration
(μg/cm²)

Purified Water 40 10 0.5

5% Ethanol/Water 40 10 5.2

50% Ethanol/Water 40 10 85.7

n-Hexane 25 2 250.3

Note: These are example values and should be determined experimentally for specific

materials.

Table 2: Comparison of Extraction Methods for Plasticizers from PVC Medical Devices

Extraction Method Solvent Time Extraction Yield (%)

Soxhlet Diethyl Ether 6 hours 95-100

Polymer Dissolution Tetrahydrofuran 1 hour 98-102

Room Temperature

Extraction
Chloroform 30 minutes 92-100[10]

Regulatory Considerations
Regulatory bodies like the U.S. Food and Drug Administration (FDA) have established

guidelines for evaluating the potential for chemicals to migrate from container closure systems,

manufacturing components, and medical devices.[3][11][12] These studies are typically

referred to as "Extractables and Leachables" (E&L) testing.[3][4][13]

Extractables: Compounds that can be extracted from a material under exaggerated

conditions (e.g., harsh solvents, high temperatures).[3]
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Leachables: Compounds that migrate from a material into a product under normal conditions

of use.[3]

A thorough E&L study is often a required component of a regulatory submission for new drug

products and medical devices. The protocols described in these application notes form the

basis for such studies.

Conclusion
The measurement of plasticizer migration from PVC tubing is a critical aspect of ensuring

product safety and quality in the pharmaceutical and medical device industries. A systematic

approach, involving well-defined protocols and appropriate analytical techniques, is necessary

to accurately quantify the extent of migration. The choice of experimental conditions should be

guided by the intended application of the PVC tubing to ensure the data generated is relevant

for risk assessment.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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